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Abstract
The discovery of the potassium feldspar orthoclase, and its high-temperature polymorph

sanidine, on Mars represents a paradigm shift in our understanding of the planet's geological

history. Moving beyond the long-held model of a crust dominated by basalt, the presence of

these felsic minerals implies a more complex and evolved magmatic system, akin to processes

observed on Earth. This whitepaper details the in-situ and orbital detection of orthoclase,

outlines the analytical methodologies employed, presents quantitative mineralogical data from

key Martian samples, and explores the profound geological implications of these findings,

including evidence for fractional crystallization and the formation of past aqueous environments

conducive to clay mineral formation.

Introduction: A More Complex Martian Crust
Mars has historically been viewed as a planet with a primitive, basaltic crust. However, data

from NASA's Mars Science Laboratory (MSL) and Mars Reconnaissance Orbiter (MRO)

missions have challenged this view. The identification of felsic rocks—those rich in silica,

aluminum, sodium, and potassium—points to a more varied and sophisticated geological past.

Orthoclase (KAlSi₃O₈), a key rock-forming tectosilicate mineral, is a hallmark of these evolved

rocks. Its presence suggests that some Martian magmas underwent significant chemical

differentiation, a process that concentrates lighter elements and minerals. This discovery opens

new avenues for investigating the thermal and chemical evolution of the Martian crust and

mantle, and by extension, the planet's potential for past habitability.
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Detection and Observation
The definitive identification of orthoclase and other feldspars on Mars has been accomplished

through a combination of in-situ analysis by rovers and remote sensing from orbiters.

In-Situ Analysis (Mars Science Laboratory): The most direct evidence comes from the

Chemistry and Mineralogy (CheMin) X-ray diffraction instrument aboard the Curiosity rover.

[1] While exploring Gale Crater, Curiosity analyzed numerous drilled rock and scooped soil

samples. A standout discovery was within a sandstone target named "Windjana," which

revealed a significant concentration of sanidine, the high-temperature polymorph of

orthoclase.[2][3] This finding provided the first ground-truth confirmation of a potassic, felsic

mineralogy in a Martian sedimentary rock.[1]

Orbital Analysis (Mars Reconnaissance Orbiter): The Compact Reconnaissance Imaging

Spectrometer for Mars (CRISM) instrument on the MRO has identified several

geographically diverse, feldspar-rich regions on the Martian surface.[4][5] While orbital

spectroscopy can struggle to differentiate specific feldspar types, it has been crucial in

mapping the extent of felsic terrains, suggesting that the processes forming these rocks were

not localized to Gale Crater.[4]

The table below summarizes key detections of feldspar-bearing materials on Mars.
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Location/Sample Mission/Instrument
Mineral/Rock Type
Detected

Key Finding

Gale Crater

("Windjana" sample)
MSL / CheMin (XRD) Sanidine (K-Feldspar)

Definitive in-situ

identification and

quantification of a

potassic feldspar in a

sandstone, implying a

felsic source.[2][3]

Gale Crater (General) MSL / CheMin (XRD)
Plagioclase Feldspar

(multiple samples)

Widespread presence

of feldspars,

confirming their role

as major rock-forming

minerals in Martian

sediments.[6][7]

Various Noachian

Terrains

MRO / CRISM (VNIR

Spectroscopy)
Feldspar-rich terrains

Orbital detection of

felsic materials across

ancient Martian crust,

indicating widespread

and early crustal

differentiation.[4][5]

Martian Meteorite

NWA 7034
Laboratory Analysis

Alkali Feldspar

(Orthoclase)

Presence of felsic

clasts containing

orthoclase in a 4.4

billion-year-old

Martian breccia,

providing evidence of

very early crustal

evolution.[8]

Experimental Protocols & Methodologies
The identification of orthoclase relies on sophisticated analytical techniques. The primary in-

situ method is X-ray diffraction performed by the CheMin instrument.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://geo.arizona.edu/xtal/group/pdf/Elements11_45.pdf
https://www.researchgate.net/publication/380497129_A_decade_of_quantitative_mineralogy_on_Mars_results_from_the_CheMin_X-ray_diffractometer_on_the_Mars_Science_Laboratory_rover_Curiosity
https://www.researchgate.net/publication/325609554_Clay_mineral_diversity_and_abundance_in_sedimentary_rocks_of_Gale_crater_Mars
https://geo.arizona.edu/xtal/group/pdf/Minerals14_2024_773.pdf
https://www.researchgate.net/figure/Images-of-Compact-Reconnaissance-Imaging-Spectrometer-for-Mars-CRISM-feldspar-rich_fig2_364517258
https://www.researchgate.net/figure/a-CRISM-spectra-of-feldspar-like-absorptions-plotted-against-from-the-previous-Mars_fig2_366980909
https://www.researchgate.net/publication/277694149_Geochemical_diversity_in_first_rocks_examined_by_the_Curiosity_Rover_in_Gale_Crater_Evidence_for_and_significance_of_an_alkali_and_volatile-rich_igneous_source
https://www.benchchem.com/product/b078304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CheMin In-Situ X-ray Diffraction (XRD) Protocol
The CheMin instrument identifies and quantifies minerals by analyzing how their crystal

structures diffract X-rays.[9] Each mineral produces a unique diffraction pattern, analogous to a

fingerprint.

Methodology:

Sample Acquisition: The Curiosity rover's robotic arm drills into a rock or scoops soil.[9]

Sieving: The collected powder is passed through a sieve to isolate particles smaller than 150

micrometers (<150 μm).[9][10]

Sample Delivery: A precise portion of the sieved powder is delivered into one of CheMin's

reusable, coin-sized sample cells. The cell is 8 mm in diameter and 170 µm thick.[9]

Analysis:

A microfocus cobalt X-ray tube produces a fine, collimated X-ray beam (CoKα, energy

6.929 keV).[2]

The beam is directed through the sample cell.[10]

The cell is vibrated at sonic frequencies, causing the powdered grains to move randomly.

This ensures that the X-ray beam interacts with crystals in all possible orientations, which

is essential for producing a high-quality powder diffraction pattern.[10]

Data Collection:

An X-ray sensitive Charge-Coupled Device (CCD) detector, located behind the sample,

records the diffracted X-rays as a 2D pattern of concentric rings.[9][10]

The CCD also has energy discrimination capabilities, allowing it to filter out background

noise and fluorescence signals.[2]

Data is collected over many hours to build up a strong signal.[2]
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Data Processing: The 2D diffraction pattern is collapsed into a 1D plot of intensity versus

diffraction angle (2θ), which is the standard format for mineralogical analysis.[2] This pattern

is then compared against a database of known minerals for identification and quantification.
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CheMin Experimental Workflow
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CheMin Instrument
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Diagram of the CheMin instrument's workflow, from sample collection to data analysis.
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Quantitative Analysis
The analysis of the "Windjana" sandstone provides the most detailed quantitative look at an

orthoclase-bearing rock on Mars to date.

Table 1: Mineral Abundance in the Windjana Drill Sample (Kimberley Formation) Data derived

from CheMin XRD Rietveld refinement.[3]

Mineral Chemical Formula
Wt. % of Crystalline
Material

Notes

Sanidine (K,Na)AlSi₃O₈ 21%

A high-temperature

polymorph of

orthoclase, indicating

a volcanic or high-

grade metamorphic

source.[3][11]

Augite
(Ca,Na)(Mg,Fe,Al)

(Si,Al)₂O₆
20%

Common high-calcium

clinopyroxene.

Magnetite Fe₃O₄ 12% A magnetic iron oxide.

Pigeonite
(Mg,Fe,Ca)

(Mg,Fe)Si₂O₆
Present

Common low-calcium

clinopyroxene.

Olivine (Mg,Fe)₂SiO₄ Present
A common mafic

mineral.

Plagioclase (Na,Ca)(Si,Al)₄O₈ Present
Sodium- and calcium-

rich feldspar.

Amorphous Material N/A
~25% (of total

sample)

X-ray amorphous

component, likely

containing iron-rich

phases like

ferrihydrite.[3]

Geological Implications
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The presence of orthoclase/sanidine has significant implications for the geological evolution of

Mars. It suggests that processes capable of producing evolved, silica- and alkali-rich magmas

were active on the planet.

Magmatic Differentiation via Fractional Crystallization
The leading hypothesis for the formation of orthoclase-bearing rocks on Mars is fractional

crystallization.[12][13] This process occurs as a body of magma cools.

Initial Magma: A primary, mafic (basaltic) magma, rich in iron and magnesium, exists in a

subsurface magma chamber.

Cooling & Crystallization: As the magma cools, minerals with higher melting points (e.g.,

olivine, pyroxene) crystallize first.

Crystal Settling: These early-formed crystals are denser than the surrounding liquid magma

and sink to the bottom of the chamber, effectively removing iron and magnesium from the

melt.

Evolved Residual Melt: The remaining liquid magma becomes progressively enriched in

silica, aluminum, and alkali elements like potassium and sodium.

Final Crystallization: This evolved, felsic melt eventually cools to form rocks like granite or

rhyolite, which are rich in minerals such as quartz and orthoclase.[12]

Some models also suggest that assimilation and fractional crystallization (AFC), where the

magma melts and incorporates surrounding crustal rocks, could also play a role in generating

these evolved compositions.[14][15][16]
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Formation of Orthoclase via Fractional Crystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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